Cas no 242471-99-4 (2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate)

• Product Name: 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• CAS No: 242471-99-4
• CID: 4642662
• Update Time: 2025-10-21

2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXYETHYL 5-CHLORO-1-(2,4-DICHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXYLATE
• 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate

2-Ethoxyethyl 5-Chloro-1-(2,4-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylate (CAS No. 242471-99-4): A Comprehensive Overview

2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 242471-99-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyridine and exhibits a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate is characterized by a pyridine ring substituted with a chloro group at the 5-position, a dichlorobenzyl group at the 1-position, and an ethoxyethyl ester group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a subject of interest for various research studies.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other diseases.

The pharmacological profile of 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate has been extensively studied to understand its mechanism of action. In vitro and in vivo experiments have revealed that this compound can effectively modulate cellular processes such as cell proliferation, apoptosis, and signal transduction. These findings suggest that it may have potential applications in the treatment of cancer and other proliferative disorders.

Beyond its therapeutic potential, 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate has also been explored for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent candidate for probing specific biological pathways and understanding the underlying mechanisms of disease. For example, researchers have utilized this compound to investigate the role of specific kinases in cellular signaling cascades and to identify novel targets for drug discovery.

The synthesis of 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate involves a series of well-defined chemical reactions that are optimized to achieve high yields and purity. The synthetic route typically starts with the preparation of the dichlorobenzyl intermediate, followed by its coupling with a suitably substituted pyridine derivative. The final step involves the formation of the ethoxyethyl ester through esterification reactions. This synthetic approach has been refined over time to ensure reproducibility and scalability for both laboratory-scale synthesis and potential industrial production.

In terms of safety and regulatory considerations, 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate is subject to standard guidelines for handling and storage of organic compounds. Researchers working with this compound are advised to follow best practices for laboratory safety and to adhere to relevant regulations governing the use of chemical substances in research settings.

The future prospects for 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate are promising. Ongoing clinical trials are evaluating its efficacy and safety as a potential therapeutic agent for various diseases. Additionally, further research is being conducted to explore its potential as a lead compound for the development of new drugs with improved pharmacological properties.

In conclusion, 2-Ethoxyethyl 5-chloro-1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 242471-99-4) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.